Cas no 248249-56-1 (4-Thiazolemethanol,2-(1,3-benzodioxol-5-yl)-)

• Product Name: 4-Thiazolemethanol,2-(1,3-benzodioxol-5-yl)-
• CAS No: 248249-56-1
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• CID: 246152
• PubChem ID: 11139085
• Update Time: 2025-09-22

4-Thiazolemethanol,2-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanol,2-(1,3-benzodioxol-5-yl)-
• (2-Benzo[1,3]dioxol-5-yl-thiazol-4-yl)-methanol
• (2-BENZO[1,3]DIOXOL-5-YL-THIAZOL-4-YL)METHANOL,
• [2-(1,3-benzodioxol-5-yl)-1,3-thiazol-4-yl]methanol
• (2-(BENZO[D][1,3]DIOXOL-5-YL)THIAZOL-4-YL)METHANOL
• 2-(benzo[3,4-d]1,3-dioxolan-5-yl)-4-hydroxymethyl-1,3-thiazole
• 4-Thiazolemethanol,2-(1,3-benzodioxol-5-yl)
• TZLASXJUHCBKSL-UHFFFAOYSA-N
• DTXSID00456664
• 248249-56-1
• SCHEMBL6611940
• [2-(1, 3-benzodioxol-5-yl)-1, 3-thiazol-4-yl]methanol
• 4-Thiazolemethanol, 2-(1,3-benzodioxol-5-yl)-
• AB27037
• FT-0707729
• [2-(2H-1,3-Benzodioxol-5-yl)-1,3-thiazol-4-yl]methanol
• DB-067269

• Inchi： 1S/C11H9NO3S/c13-4-8-5-16-11(12-8)7-1-2-9-10(3-7)15-6-14-9/h1-3,5,13H,4,6H2
• InChI Key： TZLASXJUHCBKSL-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 235.03000
• Monoisotopic Mass: 235.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 79.82000
• LogP: 2.03110